1-tert-butyl-N-[2-(2-chloro-6-fluorophenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide
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Overview
Description
1-tert-butyl-N-[2-(2-chloro-6-fluorophenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C17H22ClFN2O2 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.1353838 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Material Applications
Polyamides and Polymers
Research on derivatives related to 1-tert-butyl-N-[2-(2-chloro-6-fluorophenyl)ethyl]-5-oxo-3-pyrrolidinecarboxamide has contributed to the development of novel polyamides with unique properties. For instance, studies have demonstrated the synthesis of ortho-linked polyamides and aromatic polyamides utilizing compounds with tert-butyl groups and fluorophenyl components. These polyamides are notable for their high thermal stability, excellent solubility in polar solvents, and the ability to form transparent, flexible films. Such materials find applications in high-performance polymers with potential uses in electronics, coatings, and advanced materials science (Hsiao et al., 2000); (Yang et al., 1999).
Fluorinated Compounds
Fluorination is a key area in medicinal chemistry due to the impact of fluorine atoms on the biological activity of molecules. Compounds with tert-butyl and fluorophenyl groups are used in the synthesis of fluorinated derivatives, which are crucial for drug development and materials science. The development of new fluorinating agents and methods for the introduction of fluorine into organic molecules is an active area of research. Such efforts aim to improve the efficiency and selectivity of fluorination reactions, which are essential for the creation of novel pharmaceuticals and agrochemicals (Umemoto et al., 2010).
Chemical Reactivity and Mechanistic Studies
Ligand Design for Catalysis
The tert-butyl and fluorophenyl components of the molecule can also play a significant role in the design of ligands for catalysis. Research in this area focuses on developing new ligands that can facilitate various chemical transformations, including asymmetric synthesis, hydrogenation reactions, and more. These ligands are essential for the creation of enantioselective catalysts, which are crucial for the synthesis of chiral molecules with applications in pharmaceuticals (Imamoto et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
1-tert-butyl-N-[2-(2-chloro-6-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClFN2O2/c1-17(2,3)21-10-11(9-15(21)22)16(23)20-8-7-12-13(18)5-4-6-14(12)19/h4-6,11H,7-10H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHTOYGAEWNHXNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1CC(CC1=O)C(=O)NCCC2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.